(E)-3-(furan-3-yl)-N-(2-methoxy-2-phenylbutyl)acrylamide

• IUPAC Name: (E)-3-(furan-3-yl)-N-(2-methoxy-2-phenylbutyl)prop-2-enamide
• InChI: InChI=1S/C18H21NO3/c1-3-18(21-2,16-7-5-4-6-8-16)14-19-17(20)10-9-15-11-12-22-13-15/h4-13H,3,14H2,1-2H3,(H,19,20)/b10-9+
• InChI Key: CMQLYLRDPTZKNZ-MDZDMXLPSA-N
• Canonical SMILES: CCC(CNC(=O)C=CC1=COC=C1)(C2=CC=CC=C2)OC
• Isomeric SMILES: CCC(CNC(=O)/C=C/C1=COC=C1)(C2=CC=CC=C2)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

(E)-3-(furan-3-yl)-N-(2-methoxy-2-phenylbutyl)acrylamide, also known as MAFP, is a synthetic compound that has been widely used in scientific research as a tool to study the function of enzymes that are involved in the biosynthesis and degradation of endocannabinoids.

Scientific Research Applications

Mitigating Acrylamide and Furan in Food

A significant application of (E)-3-(furan-3-yl)-N-(2-methoxy-2-phenylbutyl)acrylamide is in the mitigation of toxic compounds like acrylamide and furan in food products. Research has extensively explored the formation, toxicity, and strategies to reduce levels of these compounds in heat-treated foods. Preventive measures, such as the use of asparaginase and thermal input reduction, alongside removal interventions like vacuum treatment, have been discussed to eliminate acrylamide and furanic compounds from food products, thus enhancing consumer safety (Anese et al., 2013).

Cytotoxic Agents in Cancer Research

The compound's derivatives have been explored as broad-spectrum cytotoxic agents against cancer cell lines. The synthesis of focused compound libraries led to the identification of analogues with improved cytotoxicity, demonstrating the potential of (E)-3-(furan-3-yl)-N-(2-methoxy-2-phenylbutyl)acrylamide derivatives in cancer treatment research (Tarleton et al., 2013).

Enantioselective Synthesis

This compound also finds application in the enantioselective synthesis of bioactive molecules. For instance, the ene-reduction of E-2-cyano-3-(furan-2-yl) acrylamide by marine and terrestrial fungi has been reported, highlighting the use of green chemistry in synthesizing enantiomerically pure compounds, which is crucial in drug development and other areas of medicinal chemistry (Jimenez et al., 2019).

Inhibition of Viral Enzymes

Another important application is in antiviral research, where derivatives of (E)-3-(furan-3-yl)-N-(2-methoxy-2-phenylbutyl)acrylamide have been identified as potent inhibitors of the SARS coronavirus helicase, an essential enzyme for viral replication. This suggests a promising route for developing novel antiviral drugs targeting specific viral components (Lee et al., 2017).